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Compound of Interest

Compound Name:
Ethyl 2-amino-5-methylthiazole-4-

carboxylate

Cat. No.: B372275 Get Quote

Technical Guide: Ethyl 2-Amino-5-
Methylthiazole-4-Carboxylate
CAS Number: 7210-76-6

An In-depth Profile for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-amino-5-methylthiazole-
4-carboxylate, a key heterocyclic building block in medicinal and agricultural chemistry. This

document consolidates essential physicochemical properties, spectroscopic data, detailed

experimental protocols, and safety information to support its application in research and

development.

Physicochemical Properties
Ethyl 2-amino-5-methylthiazole-4-carboxylate is a white to off-white or pale cream

crystalline powder. Its core structure, featuring a substituted thiazole ring, makes it a valuable

intermediate for the synthesis of a wide range of biologically active compounds.

Table 1: General and Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b372275?utm_src=pdf-interest
https://www.benchchem.com/product/b372275?utm_src=pdf-body
https://www.benchchem.com/product/b372275?utm_src=pdf-body
https://www.benchchem.com/product/b372275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₁₀N₂O₂S

Molecular Weight 186.23 g/mol

IUPAC Name
ethyl 2-amino-4-methyl-1,3-

thiazole-5-carboxylate

Melting Point 176-180 °C

Boiling Point 313.1 ± 22.0 °C (Predicted)

Density 1.283 ± 0.06 g/cm³ (Predicted)

Solubility Insoluble in water

Appearance
White to off-white crystalline

powder

Table 2: Chemical Identifiers

Identifier Value Reference(s)

CAS Number 7210-76-6

PubChem CID 343747

MDL Number MFCD00123414

SMILES CCOC(=O)c1sc(N)nc1C

InChIKey
WZHUPCREDVWLKC-

UHFFFAOYSA-N

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the compound's structure and purity. The

following data has been reported:

¹H and ¹³C NMR: Nuclear Magnetic Resonance spectra are available for this compound.
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Mass Spectrometry (MS): GC-MS and MS/MS data have been documented, with a

prominent peak observed at m/z 186, corresponding to the molecular ion.

Infrared (IR) Spectroscopy: IR spectral data is available and can be used to identify the key

functional groups present in the molecule.

Experimental Protocols
The synthesis of ethyl 2-amino-5-methylthiazole-4-carboxylate is well-established. Below

are detailed methodologies for its preparation.

Synthesis via Hantzsch Thiazole Synthesis
This common method involves the reaction of an α-haloketone with a thioamide. A specific

protocol is the reaction of ethyl 2-chloro-3-oxobutanoate with thiourea.

Protocol:

Dissolve ethyl 2-chloro-3-oxobutanoate (1 eq.) in ethanol (approx. 5 mL per gram of starting

material).

Add thiourea (1.1 eq.) to the solution at room temperature (25 °C).

Heat the reaction mixture to reflux and maintain for 3 hours.

Monitor the reaction to completion using thin-layer chromatography (TLC).

Upon completion, slowly cool the mixture to room temperature while stirring to induce

precipitation.

Collect the resulting white solid product by filtration using a Büchner funnel.

Dry the collected solid under vacuum to yield the final product, ethyl 2-amino-4-

methylthiazole-5-carboxylate.

One-Pot Synthesis from Ethyl Acetoacetate
A more streamlined, one-pot synthesis has been developed, offering higher efficiency.
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Protocol:

Prepare a mixture of ethyl acetoacetate (1 eq.) in a solvent system of water and

tetrahydrofuran (THF).

Cool the mixture to below 0 °C in an ice bath.

Add N-bromosuccinimide (NBS) (1.2 eq.) portion-wise to the cooled mixture.

Allow the reaction to stir at room temperature for 2 hours. Monitor the disappearance of the

starting material by TLC.

Once the first step is complete, add thiourea (1 eq.) to the reaction mixture.

Heat the mixture to 80 °C for 2 hours.

After cooling to room temperature, filter the mixture to remove any insoluble substances.

To the filtrate, add aqueous ammonia (NH₃·H₂O) to precipitate the product.

Stir the resulting suspension at room temperature for 10 minutes.

Collect the yellow flocculent precipitate by filtration.

Wash the filter cake thoroughly with water and recrystallize from ethyl acetate to obtain the

pure product.
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Final Product
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(Water/THF, <0°C to RT)
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Thiourea

Step 2: Cyclization
(80°C)

1 eq.

Intermediate

Work-up & Purification
(Filtration, Basification, Recrystallization)

Crude Product

Ethyl 2-Amino-5-Methylthiazole-4-carboxylate

Click to download full resolution via product page

Caption: One-Pot Synthesis Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b372275?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
Ethyl 2-amino-5-methylthiazole-4-carboxylate is a versatile precursor for the synthesis of

compounds with a wide array of biological activities. Its derivatives have been investigated for

various therapeutic applications.

Antimicrobial Agents: The thiazole nucleus is a core component of many antimicrobial drugs.

Derivatives of this compound have shown potential as antibacterial and antifungal agents.

For instance, Schiff bases synthesized from this molecule have demonstrated significant

antibacterial and antifungal properties.

Anticancer Research: This compound serves as a scaffold for the development of novel

anticancer agents. Studies have shown that its derivatives can exhibit cytotoxic effects

against various cancer cell lines. It is a key intermediate in the synthesis of some kinase

inhibitors and other antineoplastic compounds.

Anti-inflammatory and Other Activities: The 2-aminothiazole moiety is present in various

compounds with anti-inflammatory, antihypertensive, and antiallergic properties. This makes

the title compound a valuable starting material for exploring new therapies in these areas.

Agrochemicals: Beyond pharmaceuticals, it is used in the development of agrochemicals,

including fungicides and herbicides, to protect crops and enhance agricultural productivity.

As this compound is primarily a synthetic intermediate, it is not directly involved in biological

signaling pathways. Instead, it provides the structural foundation for more complex molecules

that are designed to interact with specific biological targets such as enzymes or receptors.

Safety and Handling
Appropriate safety precautions must be taken when handling ethyl 2-amino-5-methylthiazole-
4-carboxylate.

Table 3: Hazard Information
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Hazard Category GHS Classification

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust.P280: Wear

protective gloves/eye protection/face

protection.P302+P352: IF ON SKIN: Wash with

plenty of soap and water.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling Recommendations:

Use in a well-ventilated area, preferably in a fume hood.

Avoid formation of dust and aerosols.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical

advice.

Store in a tightly closed container in a cool, dry place.

To cite this document: BenchChem. [ethyl 2-amino-5-methylthiazole-4-carboxylate CAS
7210-76-6 properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372275#ethyl-2-amino-5-methylthiazole-4-
carboxylate-cas-7210-76-6-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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